(4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane

• Molecular Formula: C9H10ClFOS
• Molecular Weight: 220.69 g/mol
• IUPAC Name: 1-chloro-2-ethoxy-3-fluoro-4-methylsulfanylbenzene
• InChI: InChI=1S/C9H10ClFOS/c1-3-12-9-6(10)4-5-7(13-2)8(9)11/h4-5H,3H2,1-2H3
• InChI Key: XJLUVJBQMVGYGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1F)SC)Cl

Description

(4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane is a chemical compound with the molecular formula C9H10ClFOS and a molecular weight of 220.69 g/mol This compound is characterized by the presence of chloro, ethoxy, and fluorophenyl groups attached to a methylsulfane moiety

Preparation Methods

The synthesis of (4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically uses boron reagents and palladium catalysts under mild and functional group-tolerant conditions. The specific reaction conditions and reagents used for the synthesis of this compound may vary depending on the desired yield and purity.

Chemical Reactions Analysis

(4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfoxide or sulfone back to the sulfane.

Substitution: The chloro, ethoxy, and fluorophenyl groups can undergo nucleophilic substitution reactions, leading to the formation of different derivatives.

Coupling Reactions: As mentioned earlier, Suzuki–Miyaura coupling is a key reaction for forming carbon–carbon bonds involving this compound.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions.

Scientific Research Applications

(4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound can be used in the study of biological pathways and enzyme interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, leading to the formation of reactive intermediates that participate in various biochemical reactions. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

(4-Chloro-3-ethoxy-2-fluorophenyl)(methyl)sulfane can be compared with other similar compounds, such as:

(4-Chloro-2-ethoxy-3-fluorophenyl)(methyl)sulfane: Similar structure but different positioning of the ethoxy and fluorophenyl groups.

(4-Chloro-2-fluorophenyl)(methyl)sulfane: Lacks the ethoxy group, which may affect its reactivity and applications.